Cas no 60951-21-5 (3-(1H-Pyrazol-4-yl)propan-1-ol)

• Product Name: 3-(1H-Pyrazol-4-yl)propan-1-ol
• CAS No: 60951-21-5
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD01823396
• CID: 1078869
• PubChem ID: 3578384
• Update Time: 2025-11-02

3-(1H-Pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrazol-4-yl)propan-1-ol
• 1H-Pyrazole-4-propanol
• Z826006476
• 4-(3-hydroxypropyl)pyrazole
• LGBRAJDGWUXFBO-UHFFFAOYSA-N
• 60951-21-5
• CS-0204371
• AKOS003602214
• CHEMBL3276275
• 3-(1H-PYRAZOL-4-YL)-1-PROPANOL
• DTXSID20393820
• NCGC00332239-01
• ALBB-018091
• LS-05964
• STK378115
• EN300-55254
• AB01326421-02
• SCHEMBL836016
• DA-29342
• BDBM50497147
• G54559
• MFCD01823396

• MDL： MFCD01823396
• Inchi： 1S/C6H10N2O/c9-3-1-2-6-4-7-8-5-6/h4-5,9H,1-3H2,(H,7,8)
• InChI Key： LGBRAJDGWUXFBO-UHFFFAOYSA-N
• SMILES： OCCCC1C=NNC=1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1H-Pyrazol-4-yl)propan-1-ol

Comprehensive Guide to 3-(1H-Pyrazol-4-yl)propan-1-ol (CAS No. 60951-21-5): Properties, Applications, and Market Insights

3-(1H-Pyrazol-4-yl)propan-1-ol (CAS No. 60951-21-5) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrazole ring and hydroxyl functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structure makes it valuable for developing drug candidates, agrochemicals, and specialty chemicals. Researchers and industry professionals frequently search for information on its synthetic routes, physicochemical properties, and potential applications, reflecting its growing importance in modern chemistry.

The molecular formula of 3-(1H-Pyrazol-4-yl)propan-1-ol is C6H10N2O, with a molecular weight of 126.16 g/mol. Its boiling point, melting point, and solubility are key parameters often queried by users. The compound exhibits moderate solubility in polar solvents like water, ethanol, and dimethyl sulfoxide (DMSO), which is critical for its use in laboratory settings and industrial processes. Recent trends indicate a surge in searches related to green chemistry and sustainable synthesis of such intermediates, aligning with global efforts to reduce environmental impact.

One of the most prominent applications of 3-(1H-Pyrazol-4-yl)propan-1-ol is in the pharmaceutical industry. It serves as a building block for heterocyclic compounds with potential therapeutic effects. For instance, derivatives of this compound have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The rise of personalized medicine and targeted drug delivery systems has further increased interest in such scaffolds. Additionally, its role in crop protection formulations makes it relevant to the agrochemical sector, where users often seek alternatives to traditional pesticides.

From a commercial perspective, the demand for 3-(1H-Pyrazol-4-yl)propan-1-ol is influenced by advancements in drug discovery and material science. Market analyses reveal that Asia-Pacific dominates production due to cost-effective chemical manufacturing capabilities, while North America and Europe lead in R&D applications. Frequently asked questions (FAQs) include inquiries about supplier reliability, bulk pricing, and regulatory compliance, highlighting the need for transparent supply chains. The compound's stability under various storage conditions is another hot topic, especially for logistics professionals.

Innovative research continues to expand the utility of 3-(1H-Pyrazol-4-yl)propan-1-ol. Recent studies focus on its incorporation into metal-organic frameworks (MOFs) for catalytic applications and its use in bioimaging probes. The intersection of computational chemistry and experimental validation has accelerated the design of novel derivatives, addressing queries about structure-activity relationships (SAR). As industries prioritize high-purity intermediates, analytical techniques like HPLC and NMR are frequently discussed in the context of quality control for this compound.

In summary, 3-(1H-Pyrazol-4-yl)propan-1-ol (CAS No. 60951-21-5) represents a dynamic area of chemical innovation. Its multifaceted applications—from life sciences to advanced materials—coupled with evolving synthetic methodologies, ensure its relevance in scientific and industrial communities. This guide addresses top user queries while emphasizing the compound's role in addressing contemporary challenges like drug resistance and sustainable agriculture.